Cas no 436811-13-1 (2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid)

2-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid is a heterocyclic compound featuring a fused imidazole-dione core with a propionic acid side chain. This structure confers high reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of peptidomimetics and bioactive molecules. Its rigid bicyclic framework enhances stereochemical control in reactions, while the carboxylic acid functionality allows for further derivatization. The compound’s stability under mild conditions and compatibility with standard coupling reagents make it suitable for applications in medicinal chemistry and materials science. Its precise molecular architecture also facilitates the study of structure-activity relationships in drug design.
2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid structure
436811-13-1 structure
Product Name:2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid
CAS No:436811-13-1
MF:C7H10N4O4
MW:214.17870092392
CID:929128
PubChem ID:3146917
Update Time:2025-05-21

2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid
    • 2-(2,5-dioxo-3,3a,6,6a-tetrahydro-1H-imidazo[4,5-d]imidazol-4-yl)propanoic acid
    • HMS1679J04
    • 436811-13-1
    • STL553761
    • SR-01000492347
    • 2-{2,5-DIOXO-TETRAHYDRO-3H-[1,3]DIAZOLO[4,5-D]IMIDAZOL-1-YL}PROPANOIC ACID
    • 2-{2,5-DIOXO-OCTAHYDRO-[1,3]DIAZOLO[4,5-D]IMIDAZOL-1-YL}PROPANOIC ACID
    • AKOS024303319
    • CS-0332263
    • Oprea1_000016
    • 2-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoicacid
    • DTXSID50389852
    • AKOS000300510
    • Oprea1_636605
    • SR-01000492347-1
    • 2-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoic acid
    • MDL: MFCD03006441
    • Inchi: 1S/C7H10N4O4/c1-2(5(12)13)11-4-3(9-7(11)15)8-6(14)10-4/h2-4H,1H3,(H,9,15)(H,12,13)(H2,8,10,14)
    • InChI Key: RTILMVAHPIJRJE-UHFFFAOYSA-N
    • SMILES: O=C1NC2C(NC(N2)=O)N1C(C(=O)O)C

Computed Properties

  • Exact Mass: 214.07000
  • Monoisotopic Mass: 214.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Boiling Point: 788.9°C at 760 mmHg
  • Flash Point: 430.9°C
  • PSA: 110.77000
  • LogP: -0.62600

2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM313338-1g
2-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoic acid
436811-13-1 95%
1g
$*** 2023-05-30
Chemenu
CM313338-5g
2-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoic acid
436811-13-1 95%
5g
$825 2021-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1402933-1g
2-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoic acid
436811-13-1 95+%
1g
¥2832.00 2024-05-13

Additional information on 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid

Comprehensive Overview of 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid (CAS No. 436811-13-1)

2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid (CAS No. 436811-13-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique imidazo[4,5-d]imidazole core, is often explored for its potential applications in drug development and biochemical studies. Its molecular structure, which includes a propionic acid moiety, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid has increased due to its relevance in targeting specific enzymatic pathways. Researchers are particularly interested in its role as a potential inhibitor or modulator in diseases such as cancer and autoimmune disorders. The compound's hexahydro-imidazo[4,5-d]imidazole scaffold is known for its stability and bioactivity, making it a valuable building block in drug design.

One of the most frequently asked questions about CAS No. 436811-13-1 revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound's purity and structural integrity. These methods are critical for researchers who require high-quality 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid for preclinical studies.

The compound's potential applications extend beyond pharmaceuticals. For instance, it has been investigated in material science for its ability to form stable complexes with metals, which could be useful in catalysis or nanotechnology. This interdisciplinary appeal highlights the versatility of 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid and its relevance in cutting-edge research.

Another area of interest is the compound's pharmacokinetic properties. Researchers are actively studying its absorption, distribution, metabolism, and excretion (ADME) profiles to evaluate its suitability as a drug candidate. The propionic acid group in the molecule may influence its solubility and bioavailability, which are critical factors in drug development.

Environmental and safety considerations are also paramount when working with CAS No. 436811-13-1. While the compound is not classified as hazardous, proper handling and storage protocols must be followed to ensure laboratory safety. Material safety data sheets (MSDS) provide detailed guidelines for its safe use, emphasizing the importance of personal protective equipment (PPE) and adequate ventilation.

In the context of green chemistry, efforts are being made to develop sustainable synthesis routes for 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid. Reducing the use of toxic solvents and optimizing reaction conditions are key priorities for minimizing environmental impact. These advancements align with the growing demand for eco-friendly chemical processes in the pharmaceutical industry.

The compound's nomenclature, particularly the imidazo[4,5-d]imidazole and propionic acid components, often leads to queries about its IUPAC naming conventions. Understanding these terms is essential for researchers and students alike, as they reflect the compound's structural features and functional groups. Educational resources and databases frequently highlight these aspects to facilitate accurate communication in scientific literature.

As the scientific community continues to explore the potential of 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid, collaborations between academia and industry are expected to drive innovation. Patent filings and research publications related to this compound have seen a steady rise, indicating its growing significance in both theoretical and applied chemistry.

In summary, 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid (CAS No. 436811-13-1) represents a fascinating area of study with broad implications for drug discovery, material science, and sustainable chemistry. Its unique structural features and functional versatility make it a compound of enduring interest to researchers worldwide.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.